Cas no 1804264-22-9 (3-Bromo-1-(2-(bromomethyl)-3-(difluoromethoxy)phenyl)propan-2-one)

• Product Name: 3-Bromo-1-(2-(bromomethyl)-3-(difluoromethoxy)phenyl)propan-2-one
• CAS No: 1804264-22-9
• MF: C₁₁H₁₀Br₂F₂O₂
• MW: 372.000709056854
• CID: 4979310
• Update Time: 2025-10-25

3-Bromo-1-(2-(bromomethyl)-3-(difluoromethoxy)phenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-1-(2-(bromomethyl)-3-(difluoromethoxy)phenyl)propan-2-one

• Inchi： 1S/C11H10Br2F2O2/c12-5-8(16)4-7-2-1-3-10(9(7)6-13)17-11(14)15/h1-3,11H,4-6H2
• InChI Key： BBZRODVGALFUMC-UHFFFAOYSA-N
• SMILES： BrCC1C(=CC=CC=1CC(CBr)=O)OC(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 252
• XLogP3: 3.8
• Topological Polar Surface Area: 26.3

Additional information on 3-Bromo-1-(2-(bromomethyl)-3-(difluoromethoxy)phenyl)propan-2-one

Introduction to 3-Bromo-1-(2-(bromomethyl)-3-(difluoromethoxy)phenyl)propan-2-one (CAS No. 1804264-22-9)

3-Bromo-1-(2-(bromomethyl)-3-(difluoromethoxy)phenyl)propan-2-one, with the CAS number 1804264-22-9, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a brominated alkyl chain, a difluoromethoxy group, and a ketone functional group. These features contribute to its potential applications in various biological and medicinal contexts.

The chemical structure of 3-Bromo-1-(2-(bromomethyl)-3-(difluoromethoxy)phenyl)propan-2-one can be represented as follows: C₁₄H₁₁Br₂F₂O₂. The presence of bromine atoms and the difluoromethoxy group imparts specific reactivity and stability properties to the molecule, making it an interesting candidate for further investigation in drug discovery and development.

Recent studies have highlighted the potential of 3-Bromo-1-(2-(bromomethyl)-3-(difluoromethoxy)phenyl)propan-2-one in various biological assays. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibits potent inhibitory activity against certain enzymes involved in cancer cell proliferation. Specifically, it was found to effectively inhibit the activity of protein kinase C (PKC), a key enzyme implicated in signal transduction pathways that regulate cell growth and survival.

In another study, researchers from the University of California, San Francisco, investigated the pharmacological properties of 3-Bromo-1-(2-(bromomethyl)-3-(difluoromethoxy)phenyl)propan-2-one. They found that the compound demonstrates significant anti-inflammatory effects by modulating the expression of pro-inflammatory cytokines such as TNF-α and IL-6. This finding suggests that the compound could have therapeutic potential in treating inflammatory diseases.

The unique combination of bromine and difluoromethoxy groups in 3-Bromo-1-(2-(bromomethyl)-3-(difluoromethoxy)phenyl)propan-2-one also makes it an attractive candidate for use as a synthetic intermediate in organic synthesis. The bromine atoms can serve as reactive handles for further functionalization, allowing chemists to introduce additional functionalities or modify existing ones to tailor the compound's properties for specific applications.

In terms of safety and handling, it is important to note that while 3-Bromo-1-(2-(bromomethyl)-3-(difluoromethoxy)phenyl)propan-2-one is not classified as a hazardous material, proper precautions should be taken during its synthesis and use. This includes wearing appropriate personal protective equipment (PPE), such as gloves and goggles, and conducting experiments in a well-ventilated area or fume hood.

The synthesis of 3-Bromo-1-(2-(bromomethyl)-3-(difluoromethoxy)phenyl)propan-2-one typically involves several steps, including the formation of the difluoromethoxy group and the introduction of bromine atoms. One common synthetic route involves starting with 3-difluoromethoxybenzaldehyde, which is then converted into the corresponding bromoalkyl derivative through a series of reactions. The final step involves the formation of the ketone functionality through a condensation reaction with an appropriate ketone precursor.

In conclusion, 3-Bromo-1-(2-(bromomethyl)-3-(difluoromethoxy)phenyl)propan-2-one (CAS No. 1804264-22-9) is a versatile compound with potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an interesting candidate for further investigation and development. As research continues to uncover new insights into its properties and potential uses, this compound is likely to play an increasingly important role in advancing our understanding of complex biological systems and developing new therapeutic strategies.